3-Methoxybenzaldehyde 3-Methoxybenzaldehyde 3-Methoxybenzaldehyde, also known as 3-anisaldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 3-Methoxybenzaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-methoxybenzaldehyde is primarily located in the cytoplasm. 3-Methoxybenzaldehyde is an anisic tasting compound that can be found in cloves. This makes 3-methoxybenzaldehyde a potential biomarker for the consumption of this food product.
3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene.
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CAS No.: 591-31-1
VCID: VC0106831
InChI: InChI=1S/C8H8O2/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3
SMILES: COC1=CC=CC(=C1)C=O
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol

3-Methoxybenzaldehyde

CAS No.: 591-31-1

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VCID: VC0106831

Molecular Formula: C8H8O2

Molecular Weight: 136.15 g/mol

3-Methoxybenzaldehyde - 591-31-1

CAS No. 591-31-1
Product Name 3-Methoxybenzaldehyde
Molecular Formula C8H8O2
Molecular Weight 136.15 g/mol
IUPAC Name 3-methoxybenzaldehyde
Standard InChI InChI=1S/C8H8O2/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3
Standard InChIKey WMPDAIZRQDCGFH-UHFFFAOYSA-N
SMILES COC1=CC=CC(=C1)C=O
Canonical SMILES COC1=CC=CC(=C1)C=O
Boiling Point 231.0 °C
Density d 20 41.12
Physical Description Liquid
Description 3-Methoxybenzaldehyde, also known as 3-anisaldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 3-Methoxybenzaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-methoxybenzaldehyde is primarily located in the cytoplasm. 3-Methoxybenzaldehyde is an anisic tasting compound that can be found in cloves. This makes 3-methoxybenzaldehyde a potential biomarker for the consumption of this food product.
3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene.
Synonyms m-Anisaldehyde; 3-Methoxybenzaldehyde; 3-Methoxyphenylcarboxaldehyde; NSC 43794; m-Methoxybenzaldehyde_x000B_
PubChem Compound 11569
Last Modified Nov 11 2021
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